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Compound of Interest

Compound Name: Anilazine-d4

Cat. No.: B589025 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and effective

handling of chemical compounds is paramount. This document provides immediate, essential

safety and logistical information for the handling of Anilazine-d4, including comprehensive

operational and disposal plans.

Anilazine-d4 is a deuterated analog of Anilazine, a triazine fungicide. As with any chemical

compound, understanding its properties and the necessary precautions is critical for laboratory

safety.

Personal Protective Equipment (PPE)
When handling Anilazine-d4, a comprehensive approach to personal protection is non-

negotiable. The following personal protective equipment is required to minimize exposure and

ensure safety.[1][2][3]

Eye and Face Protection: Wear safety glasses with side shields or goggles.[1] In situations

with a risk of splashing, a face shield should be used.[2]

Skin Protection: Chemical-resistant gloves are mandatory. Nitrile rubber gloves with a

minimum thickness of 14 mils are a suitable option. A lab coat or chemical-resistant suit must

be worn to protect the body.

Respiratory Protection: All handling of Anilazine-d4 that may generate dust or aerosols

should be conducted in a well-ventilated area, preferably within a chemical fume hood. If a
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fume hood is not available or if there is a risk of exceeding exposure limits, a full-face particle

respirator (type N100) or a positive pressure self-contained breathing apparatus (SCBA)

should be used.

Quantitative Data Summary
The following table summarizes key quantitative data for Anilazine.

Property Value Source

Physical State White to tan crystalline solid

Melting Point 159-160 °C

Solubility in Water 0.0008 g/100mL

Oral LD50 (Rat) >4000 mg/kg

Dermal LD50 (Rat) >5000 mg/kg

Inhalation LC50 (Rat) >0.25 mg/L/4 hr

Maximum Allowable

Concentration

0.2 mg/m³ (Recommended by

the German Research Society)

Operational Plans: From Receipt to Disposal
A systematic approach to handling Anilazine-d4 ensures safety and maintains the integrity of

research.

Receiving and Storage
Upon receipt, inspect the container for any damage or leaks.

Store Anilazine-d4 in a cool, dry, and well-ventilated area away from incompatible materials

such as oils and alkalis.

The storage container should be kept tightly closed.

Recommended storage temperature is between 2 - 8 °C.
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Experimental Protocol: Step-by-Step Handling in a
Laboratory Setting
This protocol outlines the essential steps for safely handling Anilazine-d4 during a typical

laboratory experiment.

Preparation and Pre-Experiment Checklist:

Ensure the chemical fume hood is functioning correctly.

Verify that an emergency shower and eyewash station are accessible.

Don the required personal protective equipment (lab coat, safety goggles, and chemical-

resistant gloves).

Prepare all necessary equipment and reagents before handling the compound.

Have a designated waste container ready for contaminated materials.

Weighing and Aliquoting:

Perform all weighing and aliquoting of solid Anilazine-d4 inside a chemical fume hood to

minimize inhalation exposure.

Use a spatula for transferring the solid material.

Close the primary container immediately after use.

Solution Preparation:

When dissolving Anilazine-d4, add the solvent to the compound slowly to avoid

splashing.

If sonication is required, ensure the container is properly sealed.

Conducting the Experiment:
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All experimental procedures involving Anilazine-d4 should be carried out within a

chemical fume hood.

Avoid direct contact with the substance and its solutions.

Use appropriate glassware and equipment, inspecting for any cracks or defects before

use.

Post-Experiment Procedures:

Decontaminate all surfaces and equipment that have come into contact with Anilazine-d4.

Dispose of all contaminated materials, including gloves and disposable labware, in the

designated hazardous waste container.

Wash hands thoroughly with soap and water after removing gloves.

First Aid Measures
Immediate and appropriate first aid is crucial in the event of exposure.

Eye Contact: Immediately flush eyes with plenty of water for at least 15-20 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.

Skin Contact: Immediately remove contaminated clothing. Wash the affected area with plenty

of soap and water. If skin irritation occurs, get medical advice/attention.

Inhalation: Move the person to fresh air and keep them comfortable for breathing. If

breathing is difficult, provide oxygen. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Spill and Disposal Plan
Spill Response:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b589025?utm_src=pdf-body
https://www.benchchem.com/product/b589025?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b589025?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


In case of a small spill, and if it is safe to do so, dampen the spilled solid material with 60-

70% methanol to prevent dust formation.

Carefully sweep or scoop up the material and place it in a labeled, sealed container for

disposal.

Clean the spill area with a soap and water solution.

For large spills, evacuate the area and contact the appropriate environmental health and

safety department.

Waste Disposal:

Anilazine-d4 and any materials contaminated with it are considered hazardous waste.

Dispose of waste in a clearly labeled, sealed container.

Do not dispose of Anilazine-d4 down the drain or in the regular trash.

Consult with your institution's environmental health and safety department or a licensed

professional waste disposal service for proper disposal procedures, which may include

incineration.

Safe Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of Anilazine-d4 in a

laboratory setting.
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Caption: Safe handling workflow for Anilazine-d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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